Cas no 2091443-52-4 (4-hydroxy-2,5-dimethyl-1H-pyrrole-3-carboxylic acid)

• Product Name: 4-hydroxy-2,5-dimethyl-1H-pyrrole-3-carboxylic acid
• CAS No: 2091443-52-4
• MF: C₇H₉NO₃
• MW: 155.151262044907
• CID: 5240955
• Update Time: 2025-08-04

4-hydroxy-2,5-dimethyl-1H-pyrrole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carboxylic acid, 4-hydroxy-2,5-dimethyl-
• 4-hydroxy-2,5-dimethyl-1H-pyrrole-3-carboxylic acid

• Inchi： 1S/C7H9NO3/c1-3-5(7(10)11)6(9)4(2)8-3/h8-9H,1-2H3,(H,10,11)
• InChI Key： KKDAGINVKFAHTQ-UHFFFAOYSA-N
• SMILES： N1C(C)=C(O)C(C(O)=O)=C1C

Additional information on 4-hydroxy-2,5-dimethyl-1H-pyrrole-3-carboxylic acid

Introduction to 4-hydroxy-2,5-dimethyl-1H-pyrrole-3-carboxylic acid (CAS No. 2091443-52-4)

4-hydroxy-2,5-dimethyl-1H-pyrrole-3-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2091443-52-4, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic carboxylic acid derivative has garnered attention due to its unique structural properties and potential applications in medicinal chemistry and drug development. The compound features a pyrrole core substituted with hydroxyl, methyl, and carboxylic acid functional groups, which contribute to its diverse chemical reactivity and biological significance.

The molecular structure of 4-hydroxy-2,5-dimethyl-1H-pyrrole-3-carboxylic acid consists of a five-membered aromatic ring with nitrogen at the one-position, hydroxyl at the four-position, and two methyl groups at the two- and five-positions. The presence of the carboxylic acid group at the three-position enhances its solubility in polar solvents and facilitates further derivatization for various synthetic applications. This structural configuration makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of bioactive compounds.

In recent years, 4-hydroxy-2,5-dimethyl-1H-pyrrole-3-carboxylic acid has been explored for its potential role in pharmaceutical research. Its pyrrole scaffold is a common motif in many biologically active natural products and synthetic drugs. For instance, pyrrole derivatives have been investigated for their antimicrobial, anti-inflammatory, and anticancer properties. The hydroxyl and carboxylic acid groups provide multiple sites for chemical modification, enabling the design of novel analogs with enhanced pharmacological activity.

One of the most promising areas of research involving 4-hydroxy-2,5-dimethyl-1H-pyrrole-3-carboxylic acid is its application as a precursor in the synthesis of small-molecule inhibitors targeting specific biological pathways. Recent studies have demonstrated its utility in developing compounds that interact with enzymes involved in metabolic disorders and cancer progression. The pyrrole core can be further functionalized to create ligands that bind to proteins such as kinases and transcription factors, which are critical targets in modern drug discovery.

The synthesis of 4-hydroxy-2,5-dimethyl-1H-pyrrole-3-carboxylic acid typically involves multi-step organic reactions starting from commercially available precursors. Common synthetic routes include cyclization reactions followed by functional group transformations to introduce the hydroxyl and carboxylic acid moieties. Advances in catalytic methods have improved the efficiency and yield of these synthetic pathways, making it more feasible to produce larger quantities for research purposes.

The pharmacological potential of 4-hydroxy-2,5-dimethyl-1H-pyrrole-3-carboxylic acid has been further investigated through computational modeling and experimental validation. Computational studies have predicted that derivatives of this compound may exhibit binding affinity to certain drug targets, suggesting their therapeutic relevance. Experimental validation through high-throughput screening (HTS) has identified several promising derivatives that show inhibitory activity against disease-causing enzymes.

In addition to its pharmaceutical applications, 4-hydroxy-2,5-dimethyl-1H-pyrrole-3-carboxylic acid has found utility in materials science. Its ability to form coordination complexes with metal ions makes it a candidate for developing metal-organic frameworks (MOFs) and other functional materials. These materials have applications in gas storage, catalysis, and sensing technologies.

The future direction of research on 4-hydroxy-2,5-dimethyl-1H-pyrrole-3-carboxylic acid includes exploring its role in drug repurposing initiatives. By examining existing pharmacological databases and conducting virtual screening assays, scientists aim to identify new therapeutic uses for this compound or its derivatives. Such efforts could lead to the development of cost-effective treatments for unmet medical needs.

Overall,4-hydroxy - 2 , 5 - dimethyl - 1 H - pyrrole - 3 - carboxylic acid (CAS No . 2091443 - 52 - 4 ) represents a versatile compound with significant potential across multiple scientific disciplines . Its unique structural features , coupled with its reactivity , make it an invaluable tool for researchers engaged in medicinal chemistry , organic synthesis , and materials science . As our understanding of its properties continues to grow , so too will its applications in advancing scientific knowledge and developing innovative solutions to global challenges .